Cas no 923853-36-5 (N-(1-cyanocyclohexyl)-N-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-N-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide
• CAS No: 923853-36-5
• MF: C₁₆H₁₉N₅OS
• MW: 329.419961214066
• CID: 5946858
• PubChem ID: 7558433
• Update Time: 2025-06-08

N-(1-cyanocyclohexyl)-N-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Z20242774
• AKOS033738549
• N-(1-cyanocyclohexyl)-N-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide
• 923853-36-5
• EN300-26681128

• Inchi： 1S/C16H19N5OS/c1-20(16(12-17)8-4-2-5-9-16)14(22)11-23-15-19-18-13-7-3-6-10-21(13)15/h3,6-7,10H,2,4-5,8-9,11H2,1H3
• InChI Key： OCHMIVJPNBTWTG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C2C=CC=CN12)CC(N(C)C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 329.13103142g/mol
• Monoisotopic Mass: 329.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 99.6Ų

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide

Introduction to N-(1-cyanocyclohexyl)-N-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide (CAS No. 923853-36-5)

N-(1-cyanocyclohexyl)-N-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 923853-36-5, represents a novel molecular entity with a complex structural framework that includes cyclohexyl, triazolopyridine, and sulfanyl functional groups. The intricate arrangement of these components suggests potential applications in the development of innovative therapeutic agents.

The molecular structure of N-(1-cyanocyclohexyl)-N-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide is characterized by its multifaceted functional groups, which include a cyano group at the cyclohexyl ring and a sulfanyl group attached to the triazolopyridine moiety. These features not only contribute to the compound's unique chemical properties but also open up possibilities for diverse biological activities. The presence of the triazolopyridine scaffold is particularly noteworthy, as it is a known pharmacophore in many bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more effectively. The sulfanyl group in [1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl has been identified as a key moiety for binding to specific protein receptors, which could be exploited for drug design. Studies have shown that such sulfanyl-containing heterocycles often exhibit strong binding affinities and selectivity towards certain enzymes and receptors involved in critical biological pathways.

The cyclohexyl substituent at the nitrogen position in N-(1-cyanocyclohexyl)-N-methyl contributes to the compound's overall steric profile, influencing its solubility and metabolic stability. This aspect is particularly important in drug development, where physicochemical properties often determine the efficacy and safety of a candidate molecule. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.

In vitro studies have begun to uncover the potential pharmacological properties of N-(1-cyanocyclohexyl)-N-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide. Initial experiments suggest that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory and oncogenic pathways. The triazolopyridine core has been particularly highlighted for its ability to modulate signaling cascades associated with cell proliferation and differentiation. These findings align with the growing interest in developing small-molecule inhibitors targeting these pathways for therapeutic intervention.

The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled chemists to access this compound with higher yields and purity. The development of efficient synthetic routes is crucial for advancing preclinical studies and eventual clinical trials.

The potential applications of N-(1-cyanocyclohexyl)-N-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide extend beyond oncology. Research is ongoing into its potential use in treating neurological disorders and infectious diseases. The sulfanyl group's ability to interact with biological targets suggests that it could be leveraged to develop novel antibiotics or antiviral agents. Furthermore, the cyano group's reactivity may allow for further derivatization, leading to a library of related compounds with tailored biological activities.

The regulatory landscape for new pharmaceutical compounds requires thorough evaluation before they can be brought to market. As such, comprehensive toxicological studies are essential to assess the safety profile of N-(1-cyanocyclohexyl)-N-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide. These studies will provide critical data on its metabolic fate, potential side effects, and long-term safety. Collaborative efforts between chemists, biologists, and clinicians will be necessary to ensure that this compound meets the stringent requirements for therapeutic use.

In conclusion, N-(1-cyanocyclohexyl)-N-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide (CAS No. 923853-36-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further exploration. As research continues to uncover new applications and synthetic strategies for this compound, it holds promise for contributing to advancements in medicine and therapeutic intervention.